Cas no 57830-58-7 (Benzene, 1,3,5-tris[(trifluoromethyl)sulfonyl]-)
57830-58-7 structure
Product Name:Benzene, 1,3,5-tris[(trifluoromethyl)sulfonyl]-
CAS No:57830-58-7
MF:C9H3F9O6S3
MW:474.297150850296
CID:1606779
PubChem ID:12586082
Update Time:2025-04-21
Benzene, 1,3,5-tris[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,3,5-tris[(trifluoromethyl)sulfonyl]-
- 1,3,5-tris(trifluoromethylsulfonyl)benzene
- SCILOWKYNUQFOV-UHFFFAOYSA-N
- 1,3,5-tris(trifluoromethylsulphonyl)benzene
- 1,3,5-tris(trifluoromethanesulfonyl)benzene
- 57830-58-7
- SCHEMBL1334378
- DTXSID30503453
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- Inchi: 1S/C9H3F9O6S3/c10-7(11,12)25(19,20)4-1-5(26(21,22)8(13,14)15)3-6(2-4)27(23,24)9(16,17)18/h1-3H
- InChI Key: SCILOWKYNUQFOV-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(C1C=C(C=C(C=1)S(C(F)(F)F)(=O)=O)S(C(F)(F)F)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 473.89479
- Monoisotopic Mass: 473.89480479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 732
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 128Ų
Experimental Properties
- PSA: 102.42
Benzene, 1,3,5-tris[(trifluoromethyl)sulfonyl]- Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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